N-(2-ethoxybenzyl)-6-quinoxalinamine

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]quinoxalin-6-amine
• InChI: InChI=1S/C17H17N3O/c1-2-21-17-6-4-3-5-13(17)12-20-14-7-8-15-16(11-14)19-10-9-18-15/h3-11,20H,2,12H2,1H3
• InChI Key: VJXXCBQLPKCIMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNC2=CC3=NC=CN=C3C=C2
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

N-(2-ethoxybenzyl)-6-quinoxalinamine (EQ) is a chemical compound that has gained significant attention in the scientific community due to its potential use in various applications. EQ is a quinoxaline derivative that has shown promising results in various studies due to its unique structure and properties.

Mechanism of Action

The mechanism of action of N-(2-ethoxybenzyl)-6-quinoxalinamine is not fully understood, but it is believed to involve the inhibition of DNA synthesis and induction of apoptosis in cancer cells. N-(2-ethoxybenzyl)-6-quinoxalinamine has also been shown to disrupt bacterial cell membrane integrity, leading to bacterial cell death.
Biochemical and Physiological Effects:
N-(2-ethoxybenzyl)-6-quinoxalinamine has been shown to have minimal toxicity in vivo and in vitro studies, making it a promising candidate for further development. N-(2-ethoxybenzyl)-6-quinoxalinamine has also been shown to have low cytotoxicity against normal cells, indicating its potential as a selective anticancer agent. In addition, N-(2-ethoxybenzyl)-6-quinoxalinamine has been shown to have a low potential for drug-drug interactions, making it a safe candidate for combination therapy.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-ethoxybenzyl)-6-quinoxalinamine in lab experiments include its low toxicity, selectivity towards cancer cells, and potential use as a photosensitizer for photodynamic therapy. However, the limitations of using N-(2-ethoxybenzyl)-6-quinoxalinamine in lab experiments include its high cost of synthesis and limited availability.

Future Directions

There are several future directions for the development of N-(2-ethoxybenzyl)-6-quinoxalinamine, including the investigation of its potential use in combination therapy with other anticancer agents, the development of new synthesis methods to reduce the cost of production, and the investigation of its potential use in other scientific research applications, such as as an antifungal agent or an antiviral agent.
In conclusion, N-(2-ethoxybenzyl)-6-quinoxalinamine is a chemical compound that has shown promising results in various scientific research applications, including as an anticancer agent, an antibacterial agent, and a photosensitizer for photodynamic therapy. N-(2-ethoxybenzyl)-6-quinoxalinamine has a unique structure and properties that make it a promising candidate for further development. However, more research is needed to fully understand its mechanism of action and potential use in other scientific research applications.

Synthesis Methods

N-(2-ethoxybenzyl)-6-quinoxalinamine can be synthesized using various methods, including the Buchwald-Hartwig coupling reaction, Sonogashira coupling reaction, and Suzuki-Miyaura coupling reaction. The most commonly used method for synthesizing N-(2-ethoxybenzyl)-6-quinoxalinamine is the Buchwald-Hartwig coupling reaction, which involves the reaction of 2-ethoxybenzylamine with 6-bromoquinoxaline using a palladium catalyst.

Scientific Research Applications

N-(2-ethoxybenzyl)-6-quinoxalinamine has shown potential use in various scientific research applications, including as an anticancer agent, an antibacterial agent, and a photosensitizer for photodynamic therapy. N-(2-ethoxybenzyl)-6-quinoxalinamine has been shown to have a selective cytotoxic effect on cancer cells, making it a promising candidate for cancer treatment. In addition, N-(2-ethoxybenzyl)-6-quinoxalinamine has shown antibacterial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), making it a potential candidate for the development of new antibiotics. N-(2-ethoxybenzyl)-6-quinoxalinamine has also been investigated as a photosensitizer for photodynamic therapy, which is a non-invasive treatment for cancer that involves the use of light to activate photosensitizing agents.